1-[(Tert-butoxy)carbonyl]-3-isocyanoazetidine

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: tert-butyl 3-isocyanoazetidine-1-carboxylate
• InChI: InChI=1S/C9H14N2O2/c1-9(2,3)13-8(12)11-5-7(6-11)10-4/h7H,5-6H2,1-3H3
• InChI Key: WQNKVCBTKHBXHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)[N+]#[C-]

Description

1-[(Tert-butoxy)carbonyl]-3-isocyanoazetidine is an organic compound with the molecular formula C9H14N2O2. It is a derivative of azetidine, a four-membered nitrogen-containing ring, and features a tert-butoxycarbonyl (Boc) protecting group and an isocyano functional group. This compound is of interest in organic synthesis due to its unique structural properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-[(Tert-butoxy)carbonyl]-3-isocyanoazetidine can be synthesized through various methods. One common approach involves the reaction of azetidine with tert-butyl chloroformate to introduce the Boc protecting group. The isocyano group can then be introduced using reagents such as phosgene or its derivatives under controlled conditions .

Industrial Production Methods

Industrial production of 1-[(Tert-butoxy)carbonyl]-3-isocyanoazetidine typically involves large-scale synthesis using flow microreactor systems. These systems allow for efficient and controlled introduction of the tert-butoxycarbonyl group into a variety of organic compounds .

Chemical Reactions Analysis

Types of Reactions

1-[(Tert-butoxy)carbonyl]-3-isocyanoazetidine undergoes several types of chemical reactions, including:

Substitution Reactions: The Boc group can be selectively removed under acidic conditions, such as treatment with trifluoroacetic acid in dichloromethane.

Addition Reactions: The isocyano group can participate in nucleophilic addition reactions, forming various derivatives.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common.

Common Reagents and Conditions

Substitution: Trifluoroacetic acid, hydrochloric acid in methanol.

Addition: Nucleophiles such as amines or alcohols.

Oxidation/Reduction: Specific oxidizing or reducing agents depending on the desired transformation.

Major Products

The major products formed from these reactions include deprotected azetidine derivatives, addition products with nucleophiles, and oxidized or reduced forms of the compound.

Scientific Research Applications

1-[(Tert-butoxy)carbonyl]-3-isocyanoazetidine has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Employed in the synthesis of biologically active compounds and peptides.

Medicine: Investigated for potential therapeutic applications due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(Tert-butoxy)carbonyl]-3-isocyanoazetidine involves its reactivity as a protected azetidine derivative. The Boc group provides stability and protection during synthetic transformations, while the isocyano group offers a site for nucleophilic attack. The compound’s effects are mediated through its interactions with various molecular targets and pathways, depending on the specific application .

Comparison with Similar Compounds

1-[(Tert-butoxy)carbonyl]-3-isocyanoazetidine can be compared with other similar compounds, such as:

1-(Tert-butoxycarbonyl)piperazine: Another Boc-protected compound used in organic synthesis.

Tert-butoxycarbonyl-protected amino acids: Widely used in peptide synthesis and as intermediates in organic chemistry.

The uniqueness of 1-[(Tert-butoxy)carbonyl]-3-isocyanoazetidine lies in its combination of the azetidine ring and the isocyano group, which provides distinct reactivity and versatility in synthetic applications.